Cas no 19143-67-0 (2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one)
19143-67-0 structure
Product Name:2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one
CAS No:19143-67-0
MF:C7H9N5O
MW:179.179260015488
CID:1108402
PubChem ID:10261674
Update Time:2025-04-20
2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one
- 2-amino-3,7-dimethylpurin-6-one
- 2-amino-3,7-dimethyl-3H-purin-6(7H)-one
- NSC700001
- DTXSID40437452
- NSC-700001
- CHEMBL4760585
- 19143-67-0
- 6H-Purin-6-one, 2-amino-3,7-dihydro-3,7-dimethyl-
- 2-amino-3,7-dimethyl-6,7-dihydro-3H-purin-6-one
- 2-amino-6-oxo-3,6-dihydro-3,7-dimethylpurine
- 3,7-Dimethylguanine
-
- Inchi: 1S/C7H9N5O/c1-11-3-9-5-4(11)6(13)10-7(8)12(5)2/h3H,1-2H3,(H2,8,10,13)
- InChI Key: KDXAUYFKVGLUHH-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN2C)N(C)C(N)=N1
Computed Properties
- Exact Mass: 179.08087
- Monoisotopic Mass: 179.08070993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 76.5Ų
Experimental Properties
- PSA: 76.51
2-amino-3,7-dihydro-3,7-dimethyl-6H-Purin-6-one Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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